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Compound of Interest

Compound Name: Oleoyl-d-lysine

Cat. No.: B12391061 Get Quote

Technical Support Center: Oleoyl-d-lysine
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preparing and using stable Oleoyl-d-lysine
solutions in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Oleoyl-d-lysine and what is its primary mechanism of action?

A1: Oleoyl-d-lysine is a selective inhibitor of the glycine transporter 2 (GlyT2).[1] GlyT2 is

responsible for the reuptake of glycine from the synaptic cleft back into presynaptic neurons.

By inhibiting this transporter, Oleoyl-d-lysine increases the concentration of glycine in the

synapse, enhancing inhibitory neurotransmission. This mechanism is a promising therapeutic

approach for managing chronic pain.[2]

Q2: In what solvents is Oleoyl-d-lysine soluble?

A2: The solubility of Oleoyl-d-lysine (sodium salt) varies depending on the solvent. It is most

soluble in organic solvents like ethanol and DMSO and has limited solubility in aqueous

solutions like PBS. For specific concentrations, please refer to the data table below.

Q3: How should I store Oleoyl-d-lysine powder and its solutions?
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A3: Oleoyl-d-lysine as a solid powder is stable for at least four years when stored at -20°C.

Stock solutions in DMSO can be stored for up to two weeks at 4°C or for six months at -80°C.

To maintain stability, it is recommended to prepare aliquots of the stock solution to avoid

repeated freeze-thaw cycles.

Q4: Can I use Oleoyl-d-lysine for in vivo animal studies?

A4: Yes, Oleoyl-d-lysine has been successfully used in in vivo studies, particularly in mouse

models of neuropathic pain. It is typically administered via intraperitoneal (i.p.) injection.

Q5: What is the recommended working concentration for Oleoyl-d-lysine in cell culture

experiments?

A5: The optimal working concentration will vary depending on the cell type and the specific

experimental conditions. It is recommended to perform a dose-response curve to determine the

ideal concentration for your assay. As a starting point, you can refer to published IC50 values

for GlyT2 inhibition, which are in the nanomolar range.[1]

Quantitative Data Summary
The following table summarizes the solubility and stability of Oleoyl-d-lysine (sodium salt).

Solvent Solubility Storage of Solution Stability

DMSO 30 mg/mL -80°C or -20°C
6 months at -80°C, 2

weeks at 4°C

Ethanol 50 mg/mL -20°C
Data not readily

available

DMF 10 mg/mL -20°C
Data not readily

available

PBS (pH 7.2) 0.25 mg/mL 4°C
Prone to precipitation;

prepare fresh

Data compiled from supplier datasheets.[1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Oleoyl-d-lysine Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution for subsequent

dilution for in vitro and in vivo experiments.

Materials:

Oleoyl-d-lysine (sodium salt) powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Allow the Oleoyl-d-lysine powder to equilibrate to room temperature before opening the vial

to prevent condensation.

Weigh the desired amount of Oleoyl-d-lysine powder in a sterile microcentrifuge tube. The

molecular weight of Oleoyl-d-lysine sodium salt is approximately 433.6 g/mol . To prepare 1

mL of a 10 mM stock solution, you will need 4.336 mg of the compound.

Add the appropriate volume of sterile DMSO to the tube.

Vortex the solution for 1-2 minutes until the powder is completely dissolved. The solution

should be clear and free of particulates. Gentle warming to 37°C can aid in dissolution if

necessary.

Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro Cell Culture Experiments
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This protocol details the dilution of the DMSO stock solution into an aqueous cell culture

medium.

Materials:

10 mM Oleoyl-d-lysine stock solution in DMSO

Pre-warmed sterile cell culture medium

Sterile tubes

Procedure:

Thaw an aliquot of the 10 mM Oleoyl-d-lysine stock solution at room temperature.

Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve

the desired final concentrations.

Crucially, to avoid precipitation, add the DMSO stock solution to the culture medium

dropwise while gently vortexing or swirling the tube.

Ensure the final concentration of DMSO in the cell culture medium is non-toxic to your cells,

typically below 0.5%.

Prepare a vehicle control with the same final concentration of DMSO as your highest

treatment concentration.

Use the freshly prepared working solutions immediately for your experiments.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer or media

The compound has low

aqueous solubility.

- Perform serial dilutions in

your aqueous buffer/media.-

Add the DMSO stock solution

dropwise to the aqueous

solution while vortexing.-

Consider using a carrier

protein like BSA to improve

solubility.

Inconsistent experimental

results

- Instability of the working

solution.- Incomplete

dissolution of the stock

solution.

- Prepare fresh working

solutions for each experiment.-

Ensure the stock solution is

completely dissolved and clear

before making dilutions.- Avoid

repeated freeze-thaw cycles of

the stock solution.

Cell toxicity observed

- The final DMSO

concentration is too high.- The

concentration of Oleoyl-d-

lysine is cytotoxic.

- Ensure the final DMSO

concentration in your assay is

below 0.5%.- Perform a dose-

response experiment to

determine the optimal non-

toxic concentration of Oleoyl-d-

lysine.

Visualizations
Signaling Pathway of Oleoyl-d-lysine
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Caption: Inhibition of GlyT2 by Oleoyl-d-lysine increases synaptic glycine.

Experimental Workflow: Solution Preparation
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Workflow for Preparing Oleoyl-d-lysine Solutions
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Caption: Step-by-step workflow for preparing Oleoyl-d-lysine solutions.
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Troubleshooting Logic
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Caption: A logical guide to troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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